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hydrochloride
CAS No.: 218595-25-6
Cat. No.: B3028530

Get Quote

Morpholine, a heterocyclic compound with the formula O(CH2CH2)z2NH, is a cornerstone of

modern organic and medicinal chemistry.[1] Its unique structure, incorporating both an ether
and a secondary amine functional group, imparts a valuable combination of properties. The
ether oxygen influences the basicity and nucleophilicity of the nitrogen atom, making it less
basic than similar amines like piperidine, while also contributing to its polarity and utility as a
solvent.[1][2] First synthesized in the late 19th century, its name was mistakenly attributed to a
perceived structural relationship with morphine.[1][3]

The applications of morpholine are vast and diverse. In industrial settings, it serves as a crucial
corrosion inhibitor in steam boiler systems for power plants, leveraging its similar volatility to
water to ensure even distribution and pH adjustment in both liquid and steam phases.[1][4] It is
also an essential intermediate in the manufacturing of rubber chemicals, particularly delayed-
action vulcanization accelerators.[4]

For researchers and professionals in drug development, the morpholine ring is a "privileged
scaffold.” Its presence in a molecule can enhance pharmacokinetic properties, improve
solubility, and provide a rigid framework for orienting functional groups toward biological
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targets.[5][6][7] Consequently, it is a key structural component in numerous pharmaceuticals,
including the antibiotic linezolid, the anticancer agent gefitinib, and the analgesic
dextromoramide.[1][2]

This guide provides a comprehensive review of the core synthetic methodologies for producing
morpholine and its derivatives, from large-scale industrial processes to modern, stereoselective
laboratory techniques vital for pharmaceutical research.

Part 1: Industrial-Scale Synthesis of Morpholine

The bulk production of morpholine is dominated by two primary methods, each with distinct
advantages and operational considerations. The choice between them is often dictated by
factors such as feedstock cost, energy consumption, and waste management.

Method 1: Dehydration of Diethanolamine (DEA)

This is the classic and conceptually straightforward method for morpholine synthesis. The core
of the process is an acid-catalyzed intramolecular cyclodehydration.

Causality and Mechanism: The reaction is initiated by the protonation of one of the hydroxyl
groups of diethanolamine by a strong acid, typically concentrated sulfuric acid or oleum.[3][8]
This protonation converts the hydroxyl group into a good leaving group (water). The nitrogen
atom of the amino group then acts as an intramolecular nucleophile, attacking the carbon atom
and displacing the water molecule to form the six-membered morpholine ring. The strong,
dehydrating nature of sulfuric acid or oleum is critical to drive the equilibrium towards the
product by consuming the water generated during the reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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